Cas no 1378833-22-7 (3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)-
• CAS No: 1378833-22-7
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5296153
• Update Time: 2025-05-20

3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)-

• Inchi： 1S/C12H15N/c1-8-4-2-3-5-9(8)12-10-6-13-7-11(10)12/h2-5,10-13H,6-7H2,1H3
• InChI Key： LXUUNHSVDPTANI-UHFFFAOYSA-N
• SMILES： C12C(C1C1=CC=CC=C1C)CNC2

Additional information on 3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)-

Introduction to 3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- (CAS No. 1378833-22-7)

3-Azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- (CAS No. 1378833-22-7) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and the presence of a substituted phenyl group, exhibits a range of potential biological activities that make it a valuable candidate for drug development.

The core structure of 3-azabicyclo[3.1.0]hexane is a bicyclic system with a nitrogen atom embedded in the ring, which imparts unique chemical and biological properties to the molecule. The substitution at the 6-position with a 2-methylphenyl group further enhances its pharmacological profile, making it an interesting target for various therapeutic applications.

Recent studies have explored the potential of 3-azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- in the treatment of neurological disorders, particularly in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent and selective inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its potential as an MAO inhibitor, 3-azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- have also been studied extensively to ensure its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for oral administration. Its high bioavailability and low toxicity profile further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- in various indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects without significant adverse events.

In conclusion, 3-azabicyclo[3.1.0]hexane, 6-(2-methylphenyl)- (CAS No. 1378833-22-7) represents a promising lead compound in the development of new drugs for treating neurological disorders and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.